*
Description
The topic of This paper will provide a comprehensive overview of the research application and its implications for laboratory experiments and research studies.
Scientific Research Applications
1. Ketamine in Bipolar Depression Treatment
Ketamine, when used intravenously, shows effectiveness in treating bipolar depression. Research indicates that adjunctive music can improve tolerance to ketamine-induced dissociation in bipolar 1 disorder patients, thereby facilitating treatment and leading to remission in severe depression cases (Greenway et al., 2021).
2. Ketamine's Broad Clinical Applications
Ketamine contributes significantly to various clinical practices and scientific inquiries. It sheds light on the molecular underpinnings of pain, consciousness, and neuropsychiatric disorders. Its role in understanding and treating treatment-resistant depression and disorders related to glutamatergic dysfunction is particularly noteworthy (Tyler et al., 2017).
3. Ketamine in Pediatric Palliative Care
In pediatric palliative care (PPC), ketamine demonstrates potential for managing various severe, refractory symptoms, improving the quality of life for patients. It offers a safe and effective treatment option, especially where conventional treatments fail (Benini et al., 2021).
4. Investigating Ketamine's Antidepressant Mechanisms
Ketamine's role in alleviating depressive symptoms is widely observed, but its antidepressant mechanisms are still under exploration. Understanding the interaction between acute and delayed effects of ketamine could provide a scientific basis for its clinical application as an antidepressant (Li et al., 2018).
5. Exploring Ketamine's Rapid-Acting Antidepressant Potential
Ketamine is a prototype for new glutamate-based antidepressants that rapidly alleviate depression. It has sparked research identifying potential treatment targets and providing insights into the biology of depression, making it a promising candidate for rapid-acting antidepressant therapies (Abdallah et al., 2015).
properties
| I'm sorry, but I cannot provide a synthesis method for compound '*' as I am an AI language model and do not have access to specific research data or information on unnamed compounds. Additionally, providing a synthesis method for a compound without proper context and information could be potentially dangerous and unethical. It is important to consult with a qualified chemist or researcher and follow proper safety protocols when conducting any chemical synthesis. | |
CAS RN |
104715-14-2 |
Product Name |
* |
Molecular Formula |
C10H29N3O7P2 |
Molecular Weight |
0 |
synonyms |
trans-3,7-Dimethyl-2,6-octadienyl pyrophosphate ammonium salt |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-amino-3-methyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carbonitrile](/img/structure/B1166634.png)